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Compound of Interest

Compound Name: Neopuerarin A

Cat. No.: B12424795 Get Quote

A Note to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive review of scientific literature and databases, it has been

determined that there is a significant lack of publicly available research data specifically for

Neopuerarin A (CAS: 1150314-34-3). The vast majority of existing research focuses on the

related isoflavone, Puerarin.

Due to the absence of specific experimental studies on Neopuerarin A, it is not possible to

provide a detailed technical guide that includes quantitative data, experimental protocols, and

validated signaling pathways directly attributed to this compound. Attempting to extrapolate

data from Puerarin to Neopuerarin A would be scientifically unfounded and could lead to

inaccurate conclusions.

This document will, therefore, summarize the available chemical information for Neopuerarin A
and provide a high-level overview of the known biological activities and mechanisms of the

closely related and extensively studied compound, Puerarin. This is intended to offer a potential

starting point for research on Neopuerarin A, with the critical caveat that these properties are

not directly demonstrated for Neopuerarin A itself.

Chemical and Physical Properties of Neopuerarin A
Limited information is available for the physical and chemical properties of Neopuerarin A. The

following data has been aggregated from supplier datasheets.
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Property Value Source

CAS Number 1150314-34-3 N/A

Molecular Formula C₂₁H₂₀O₉ [1][2]

Molecular Weight 416.38 g/mol [1][2]

Purity >98% (typically by HPLC) [1][2]

Chemical Family Flavonoids [2]

Potential Biological Activities and Signaling
Pathways (Inferred from Puerarin)
It must be reiterated that the following information pertains to Puerarin and should be

considered as a theoretical framework for potential investigation of Neopuerarin A, not as

established fact for Neopuerarin A.

Puerarin has been extensively studied and is known to possess a wide range of

pharmacological activities. These effects are often attributed to its ability to modulate various

cellular signaling pathways.

Neuroprotective Effects
Puerarin has demonstrated neuroprotective properties in various studies. It is suggested to

protect neuronal cells and promote neuronal survival and neuritogenesis.

Potential Signaling Pathways:

ERK1/2 and PI3K/Akt Signaling Pathways: Puerarin has been shown to activate the

ERK1/2 and PI3K/Akt pathways, which are crucial for neuronal survival and differentiation.

[3][4]

Keap1/Nrf2/ARE Signaling Pathway: This pathway is involved in the cellular response to

oxidative stress. Puerarin has been observed to influence this pathway, suggesting a role

in mitigating oxidative damage in neuronal cells.[5]
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Caption: A generalized workflow for investigating signaling pathways in vitro.

Conclusion and Future Directions
While Neopuerarin A is commercially available, the lack of published research severely limits

our understanding of its biological activities and therapeutic potential. The information available

for the structurally similar compound, Puerarin, suggests that Neopuerarin A may possess

interesting pharmacological properties, particularly in the areas of neuroprotection,

cardioprotection, and metabolic regulation.

Future research should focus on:

In vitro screening: To determine the cytotoxic and biological effects of Neopuerarin A on

various cell lines.

Mechanism of action studies: To elucidate the specific signaling pathways modulated by

Neopuerarin A.
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In vivo studies: To evaluate the efficacy and safety of Neopuerarin A in animal models of

disease.

Such studies are essential to build a comprehensive profile of Neopuerarin A and to determine

if it offers any advantages over the more extensively studied Puerarin. Until such data becomes

available, any discussion of the biological effects of Neopuerarin A remains speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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